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Compound of Interest

Compound Name: Allyl cyclohexyloxyacetate

Cat. No.: B1266723 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential safety and logistical information for the disposal of

Allyl cyclohexyloxyacetate (CAS No. 68901-15-5), a compound utilized in the fragrance,

flavor, and pharmaceutical industries.[1] Adherence to these procedures is critical for

minimizing risks and complying with regulatory standards.

Hazard Identification and Safety Data
Allyl cyclohexyloxyacetate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with the following primary hazards.[2] It is

crucial to understand these hazards before initiating any handling or disposal procedures.
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Hazard Class
Hazard Statement
Code

Hazard Statement
Frequency of
Notification

Acute Toxicity, Oral H302 Harmful if swallowed 99.8%

Skin

Corrosion/Irritation
H315 Causes skin irritation 88.7%

Hazardous to the

aquatic environment,

long-term hazard

H410

Very toxic to aquatic

life with long lasting

effects

11.1%

Hazardous to the

aquatic environment,

long-term hazard

H411

Toxic to aquatic life

with long lasting

effects

-

Data sourced from the European Chemicals Agency (ECHA) C&L Inventory, aggregated from

1799 reports by companies.[2]

Precautionary Statements: P261, P264, P270, P272, P273, P280, P501.[3]

Disposal Protocol
The recommended disposal procedure for Allyl cyclohexyloxyacetate involves professional

waste management services due to its hazardous properties. Under no circumstances should

this chemical be disposed of down the drain.[4]

Step 1: Personal Protective Equipment (PPE) Before handling Allyl cyclohexyloxyacetate for

disposal, ensure appropriate PPE is worn. This includes, but is not limited to:

Protective gloves

Protective clothing

Eye and face protection[3]

Step 2: Container Management

Keep the chemical in a suitable, closed container for disposal.[4]
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If the original container is damaged or unsuitable, transfer the waste to a new, properly

labeled container. The label should clearly identify the contents as "Allyl
cyclohexyloxyacetate Waste."

Step 3: Waste Collection and Storage

Store the waste container in a designated, well-ventilated area, away from incompatible

materials.

Prevent the formation of dust or aerosols.[4]

Step 4: Professional Disposal

Contact a licensed professional waste disposal service to handle the material.[4]

Inform the disposal company of the chemical's identity and associated hazards. Provide

them with the Safety Data Sheet (SDS).

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Step 5: Contaminated Packaging

Dispose of contaminated packaging in the same manner as the unused product.[4]

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment, including respiratory protection if

necessary.[4]
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Contain the spill using inert absorbent materials (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly.

Prevent the spilled material from entering drains or waterways.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Allyl
cyclohexyloxyacetate.
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Preparation

Action

Disposal

Start: Need to Dispose of Allyl Cyclohexyloxyacetate

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Waste is in a
Properly Labeled, Sealed Container

Contact Licensed
Waste Disposal Service

Provide SDS to
Disposal Service

Schedule Pickup

Recommended Method:
Chemical Incineration with
Afterburner and Scrubber

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Allyl Cyclohexyloxyacetate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

